Cas no 101975-77-3 (Ethanone,1-[4-(2-methylphenyl)-1-piperazinyl]-)

• Product Name: Ethanone,1-[4-(2-methylphenyl)-1-piperazinyl]-
• CAS No: 101975-77-3
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 172951
• PubChem ID: 258330
• Update Time: 2025-04-19

Ethanone,1-[4-(2-methylphenyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(2-methylphenyl)-1-piperazinyl]-
• 1-[4-(2-methylphenyl)piperazin-1-yl]ethanone
• 101975-77-3
• AKOS003400715
• BRN 0202088
• DTXSID90144447
• 1-Acetyl-4-(o-tolyl)piperazine
• 1-acetyl-4-(2-methylphenyl)piperazine
• NSC-87143
• 4-Acetyl-1-o-tolylpiperazine
• Piperazine, 1-acetyl-4-o-tolyl-
• SCHEMBL3436305
• 1-[4-(2-METHYLPHENYL)PIPERAZINO]-1-ETHANONE
• NSC87143
• 4-23-00-00204 (Beilstein Handbook Reference)
• NCIOpen2_005281

• Inchi： 1S/C13H18N2O/c1-11-5-3-4-6-13(11)15-9-7-14(8-10-15)12(2)16/h3-6H,7-10H2,1-2H3
• InChI Key： JBTQRFMTDYRGLH-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55